ethyl 3-(4-(pyrrolidin-1-ylsulfonyl)benzamido)-1H-indole-2-carboxylate

• IUPAC Name: ethyl 3-[(4-pyrrolidin-1-ylsulfonylbenzoyl)amino]-1H-indole-2-carboxylate
• InChI: InChI=1S/C22H23N3O5S/c1-2-30-22(27)20-19(17-7-3-4-8-18(17)23-20)24-21(26)15-9-11-16(12-10-15)31(28,29)25-13-5-6-14-25/h3-4,7-12,23H,2,5-6,13-14H2,1H3,(H,24,26)
• InChI Key: XDJHKZYFQVAYBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2N1)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C22H23N3O5S
• Molecular Weight: 441.5 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used to obtain compounds for the treatment of human diseases. The compound also contains a benzamido group and an indole group, which are common structures in bioactive molecules.

Molecular Structure Analysis

The pyrrolidine ring in the compound contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization. The spatial orientation of substituents can lead to a different biological profile of drug candidates.

Mechanism of Action

The mechanism of action of this compound is not known as it might depend on the specific biological target it interacts with. Pyrrolidine derivatives can have different biological profiles depending on the spatial orientation of substituents.

Future Directions

The future research on this compound could involve studying its biological activity, optimizing its structure for better pharmacokinetic profile, and investigating its mechanism of action.